Cas no 1361004-00-3 (5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester)

• Product Name: 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester
• CAS No: 1361004-00-3
• Molecular Formula: C₁₄H₁₆O₄
• Molecular Weight: 248.274444580078
• CID: 5218195

5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester Properties

Names and Identifiers

• 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester
• 1H-Indene-2-carboxylic acid, 5,6-dimethoxy-3-methyl-, methyl ester

• InChIKey： PKJCBYGSMRCSNT-UHFFFAOYSA-N
• Inchi： 1S/C14H16O4/c1-8-10-7-13(17-3)12(16-2)6-9(10)5-11(8)14(15)18-4/h6-7H,5H2,1-4H3
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C(C)=C1C(OC)=O

Computed Properties

• Exact Mass: 248.105
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 248.105
• Heavy Atom Count: 18
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 44.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes